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Compound of Interest

Compound Name: 2-Bromobutanenitrile

Cat. No.: B1610734 Get Quote

This technical guide provides a comprehensive overview of the key physical properties of 2-
Bromobutanenitrile, specifically its boiling point and density. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

synthesis who require accurate physical data and an understanding of the methodologies used

for their determination.

Physical Properties of 2-Bromobutanenitrile
2-Bromobutanenitrile is a halogenated nitrile compound with the molecular formula C₄H₆BrN.

Accurate knowledge of its physical properties is essential for its handling, purification, and use

in synthetic chemistry.

The experimentally determined and calculated physical properties of 2-Bromobutanenitrile
are summarized in the table below.

Physical Property Value Conditions Source

Boiling Point 149.195 °C at 760 mmHg [1]

69-73 °C at 10 Torr

Density 1.458 g/cm³ Not Specified [1]

1.4766 g/cm³ Not Specified
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Experimental Protocols
The following sections detail the standard methodologies for the experimental determination of

boiling point and density for a liquid organic compound such as 2-Bromobutanenitrile.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For accurate determination, especially with small sample volumes, the Thiele tube

method is commonly employed.

Apparatus:

Thiele tube

Thermometer

Small test tube (e.g., Durham tube)

Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

High-boiling point oil (e.g., mineral oil or silicone oil)

Rubber band or wire for attachment

Procedure:

A small volume (approximately 0.5 mL) of 2-Bromobutanenitrile is placed into the small test

tube.

A capillary tube, sealed at one end, is placed into the test tube with its open end submerged

in the liquid.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

This assembly is then placed into a Thiele tube containing a high-boiling point oil, ensuring

the sample is fully immersed.
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The side arm of the Thiele tube is gently heated, allowing convection currents to ensure

uniform temperature distribution throughout the oil.

As the temperature rises, a stream of bubbles will begin to emerge from the open end of the

capillary tube. Heating is continued until a steady and rapid stream of bubbles is observed.

The heat source is then removed, and the apparatus is allowed to cool slowly.

The boiling point is recorded as the temperature at which the bubbling stops and the liquid

just begins to be drawn back into the capillary tube. At this point, the vapor pressure inside

the capillary tube is equal to the atmospheric pressure.

The density of a liquid is its mass per unit volume. It is typically determined using a pycnometer

or by direct mass and volume measurements.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube

through it)

Analytical balance (accurate to ±0.0001 g)

Thermometer

Water bath

Procedure:

The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately measured on

an analytical balance.

The pycnometer is then filled with distilled water of a known temperature and its mass is

measured again. The volume of the pycnometer can be calculated using the known density

of water at that temperature.

The pycnometer is emptied, dried completely, and then filled with 2-Bromobutanenitrile.

The mass of the pycnometer filled with the sample liquid is measured.
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The density of 2-Bromobutanenitrile is then calculated by dividing the mass of the liquid

(mass of filled pycnometer minus mass of empty pycnometer) by the volume of the

pycnometer determined in step 2.

Logical Workflow for Physical Property
Determination
The following diagram illustrates the logical workflow for the determination of the physical

properties of a liquid chemical sample.
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Caption: Workflow for determining the boiling point and density of a liquid sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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